Cas no 6133-64-8 (1,2,3,6,8-Pentaazanaphthalene)

• Product Name: 1,2,3,6,8-Pentaazanaphthalene
• CAS No: 6133-64-8
• MF: C₅H₃N₅
• MW: 133.110819101334
• CID: 519865
• Update Time: 2026-04-29

1,2,3,6,8-Pentaazanaphthalene Chemical and Physical Properties

Names and Identifiers

• 1,2,3,6,8-Pentaazanaphthalene
• Pyrimido[4,5-d]-1,2,3-triazine (9CI)
• pyrimido[4,5-d]triazine

Computed Properties

• Exact Mass: 133.03899
• Monoisotopic Mass: 133.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4A^2

Experimental Properties

• PSA: 64.45